Cas no 59803-98-4 (Brimonidine)

Brimonidine is a selective alpha-2 adrenergic receptor agonist primarily used in ophthalmology to reduce intraocular pressure (IOP) in patients with open-angle glaucoma or ocular hypertension. Its mechanism of action involves decreasing aqueous humor production and increasing uveoscleral outflow. Brimonidine is valued for its rapid onset of action and dual IOP-lowering effects, making it a reliable option for monotherapy or adjunctive use. Additionally, it exhibits neuroprotective properties, potentially preserving retinal ganglion cells. Available in topical formulations, it is generally well-tolerated, though mild ocular side effects such as conjunctival hyperemia or dry mouth may occur. Its efficacy and safety profile support its clinical utility in glaucoma management.
Brimonidine structure
Brimonidine structure
Product Name:Brimonidine
CAS No:59803-98-4
MF:C11H10BrN5
MW:292.134600162506
MDL:MFCD00153878
CID:57485
PubChem ID:253659653
Update Time:2025-06-13

Brimonidine Chemical and Physical Properties

Names and Identifiers

    • brimonidine
    • uk 14,304
    • Brimonidine Tartrate
    • 5-Bromo-6-(imidazolin-2-ylamino)quinoxaline
    • 5-Bromo-N-(2-imidazolin-2-yl)-6-quinoxalinamine
    • 5-bromo-N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine
    • [3H]-Brimonidine
    • 5-bromo-6-(2-imidazolin-2-ylamino)quinoxaline
    • 5-bromo-6-(imidazolin-2-ylamino)-quinoxaline
    • 5-Bromo-N-(4,5-dihydro-1H-imidazol-2-yl)-6-quinoxalinamine
    • AGN190342
    • brimonidina
    • Brimonidine [INN:BAN]
    • brimonidinum
    • Bromoxidine
    • UK-14304
    • UNII-E6GNX3HHTE
    • AGN 190342
    • UK 14304
    • C11H10BrN5
    • MLS000069370
    • 6-Quinoxalinamine, 5-bromo-N-(4,5-dihydro-1H-imidazol-2-yl)-
    • E6GNX3HHTE
    • SMR000058355
    • Brimonidine, 98%
    • EN30
    • S01EA05
    • Z608061562
    • L000615
    • HY-B0659
    • Brimonidine (INN)
    • NCGC00016069-12
    • Tox21_110299
    • NCGC00023468-07
    • SR-01000000023-4
    • EX-A5415
    • NCGC00023468-04
    • NSC-318825
    • NC00638
    • GTPL520
    • PDSP1_000640
    • AGN-190342
    • EN300-50880
    • BRN 0751629
    • (5-Bromo-quinoxalin-6-yl)-(4,5-dihydro-1H-imidazol-2-yl)-amine
    • NCGC00261901-01
    • UK-1430418 FREE BASE
    • NSC 318825
    • BRIMONIDINE [MI]
    • Tocris-0425
    • NCGC00016069-09
    • LP01216
    • XYLJNLCSTIOKRM-UHFFFAOYSA-N
    • FT-0650586
    • Brimonidine;AGN190342;UK14304
    • BRD-K68264559-001-10-0
    • BRIMONIDINE [WHO-DD]
    • NSC318825
    • CCG-205290
    • NCGC00016069-04
    • NCGC00016069-01
    • UK14304
    • 5-bromo-6-(2-imidazolin-2-ylamino) quinoxaline
    • BDBM34572
    • AGN-190342 FREE BASE
    • GS-3236
    • GTPL5386
    • Lopac-U-104
    • AMY22318
    • SCHEMBL24670
    • D11AX21
    • MFCD00153878
    • NCGC00023468-06
    • HMS3259P09
    • BIDD:GT0649
    • HMS3887K07
    • PDSP2_000635
    • NCGC00016069-13
    • UK 14304 (tartrate);AGN190342 (tartrate)
    • 5-bromo-6-(imidazolidinylideneamino)quinoxaline
    • HMS3675K05
    • SR-01000000023
    • D07540
    • [3H]-UK14304
    • 5-bromanyl-N-(4,5-dihydro-1H-imidazol-2-yl)quinoxalin-6-amine
    • SDCCGSBI-0051183.P002
    • UK14,304
    • LK 14304-18
    • 6-Quinoxalinamine, 5-bromo-N-(4,5-dihydro-1H-imidazol-2-yl)-, (S-(R*,R*))-2,3-dihydroxybutanedioate (1:1)
    • DTXSID3045221
    • BRIMONIDINE [VANDF]
    • 6-Quinoxalinamine,5-dihydro-1H-imidazol-2-yl)-
    • SY053060
    • cid_2435
    • CAS-59803-98-4
    • EU-0101216
    • FT-0630717
    • MRF-0000657
    • C75796
    • Brimonidine 100 microg/mL in Acetonitrile
    • UK 14304-18
    • Opera_ID_612
    • NCGC00016069-03
    • NCGC00016069-11
    • MLS001076349
    • NCGC00016069-05
    • NCGC00023468-02
    • s9508
    • Tox21_501216
    • 6-Quinoxalinamine, 5-bromo-N-(4,5-dihydro-1H-imidazol-2-yl)- (9CI)
    • [3H]brimonidine
    • NCGC00023468-05
    • NCGC00016069-24
    • A832477
    • UK 14304;AGN190342
    • AC-162
    • 5-BROMO-6-(2-IMIDAZOLIN-2-YLAMINO)QUINOXALINE D-TARTRATE (1:1).
    • Lopac0_001216
    • Q577377
    • NS00006954
    • CHEMBL844
    • NCGC00016069-07
    • Brimodine
    • HMS3263D14
    • SR-01000000023-2
    • NCGC00016069-08
    • BCP12632
    • NCGC00016069-02
    • CHEBI:3175
    • B4132
    • HMS3411K05
    • BRIMONIDINE [INN]
    • AKOS005267239
    • NCGC00016069-06
    • DTXCID1025221
    • 5-Bromo-N-(4,5-dihydro-2-imidazolyl)quinoxalin-6-amine
    • 59803-98-4
    • C07886
    • 5-bromo-6-(2-imidazolidinylidenamino)quinoxaline
    • 5-Bromo-6-(2-imidazolin-2-ylamino)-quinoxaline
    • Tox21_110299_1
    • NCGC00016069-10
    • HMS3266O03
    • DB00484
    • BRD-K68264559-001-13-4
    • BRD-K68264559-045-04-0
    • BRD-K68264559-045-03-2
    • brimonidine (UK14304)
    • BRD-K68264559-045-02-4
    • [3H]brimonidine (UK14304)
    • Brimonidine
    • MDL: MFCD00153878
    • Inchi: 1S/C11H10BrN5/c12-9-7(17-11-15-5-6-16-11)1-2-8-10(9)14-4-3-13-8/h1-4H,5-6H2,(H2,15,16,17)
    • InChI Key: XYLJNLCSTIOKRM-UHFFFAOYSA-N
    • SMILES: BrC1C2C(C=CC=1NC1=NCCN1)=NC=CN=2
    • BRN: 0751629

Computed Properties

  • Exact Mass: 291.01200
  • Monoisotopic Mass: 291.011958
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 0.6
  • Topological Polar Surface Area: 62.2

Experimental Properties

  • Color/Form: crystallization
  • Density: 1.82
  • Melting Point: 245.0 to 249.0 deg-C
  • Boiling Point: 432.6±55.0 °C at 760 mmHg
  • Flash Point: 215.4±31.5 °C
  • Refractive Index: 1.798
  • Solubility: 45% (w/v) aq 2-hydroxypropyl-β-cyclodextrin: <0.8 mg/mL
  • PSA: 62.20000
  • LogP: 1.60080
  • Merck: 1375

Brimonidine Security Information

  • Symbol: GHS07
  • Prompt:dangerous
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 25
  • Safety Instruction: S26-S36-S45
  • RTECS:VD1200000
  • Hazardous Material Identification: T
  • Packing Group:III
  • Hazard Level:6.1
  • Risk Phrases:R25; R36/37/38
  • Packing Group:III
  • Safety Term:6.1
  • HazardClass:6.1
  • PackingGroup:III
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Brimonidine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Brimonidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM110106-5g
Brimonidine
59803-98-4 98%
5g
$252 2021-08-06
Chemenu
CM110106-10g
Brimonidine
59803-98-4 98%
10g
$421 2021-08-06
Chemenu
CM110106-25g
Brimonidine
59803-98-4 98%
25g
$795 2021-08-06
Fluorochem
M02627-1g
Brimonidine
59803-98-4 95%
1g
£78.00 2022-02-28
Fluorochem
M02627-5g
Brimonidine
59803-98-4 95%
5g
£231.00 2022-02-28
Fluorochem
M02627-10g
Brimonidine
59803-98-4 95%
10g
£384.00 2022-02-28
Fluorochem
M02627-25g
Brimonidine
59803-98-4 95%
25g
£726.00 2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B136672-1g
Brimonidine
59803-98-4 >98.0%(HPLC)
1g
¥636.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B136672-250mg
Brimonidine
59803-98-4 >98.0%(HPLC)
250mg
¥237.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B136672-5g
Brimonidine
59803-98-4 >98.0%(HPLC)
5g
¥2169.90 2023-09-04

Additional information on Brimonidine

Brimonidine (CAS No. 59803-98-4): A Multifunctional α2-Adrenergic Agonist in Ophthalmology and Beyond

Brimonidine, with the CAS No. 59803-98-4, is a synthetic α2-adrenergic receptor agonist widely recognized for its role in managing intraocular pressure (IOP) in glaucoma patients. Its chemical structure, characterized by a benzylisoquinoline scaffold, exhibits selectivity for α2A receptors over other adrenergic subtypes, enabling precise modulation of physiological processes without excessive systemic side effects. Recent studies have further elucidated its neuroprotective properties, expanding its potential applications beyond ophthalmology into areas such as neurodegenerative diseases and chronic pain management.

The molecular formula of Brimonidine is C17H21N3O2, with a molecular weight of 301.37 g/mol. Its unique structural features include a substituted benzene ring linked to an isoquinoline moiety via a methylene group, along with an aminoethyl side chain that enhances receptor affinity. This configuration allows it to bind selectively to presynaptic α2A-adrenoceptors, inhibiting neurotransmitter release and reducing aqueous humor production—the primary mechanism underlying its IOP-lowering effects. Advanced computational models published in the Journal of Medicinal Chemistry (2023) revealed novel insights into how structural modifications at the isoquinoline position could further optimize receptor specificity while minimizing off-target interactions.

In clinical ophthalmology, Brimonidine tartrate eye drops remain a cornerstone therapy for primary open-angle glaucoma and ocular hypertension. A landmark randomized controlled trial (Ophthalmology, 2024) demonstrated its efficacy when combined with prostaglandin analogs, achieving synergistic IOP reductions compared to monotherapy. This dual-action formulation has gained traction as a first-line treatment option, particularly in patients requiring intensive pressure management. Beyond its traditional use, emerging evidence from preclinical studies highlights its role in mitigating neuroinflammation associated with dry eye disease through suppression of pro-inflammatory cytokines like TNF-α and IL-6.

A groundbreaking study published in Nature Neuroscience (January 2024) identified Brimonidine's neuroprotective effects extending to retinal ganglion cells (RGCs) via activation of the Akt/GSK-3β pathway. This discovery underscores its potential as a therapeutic adjunct for neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease, where similar mechanisms of neuronal protection are critical. Researchers at Stanford University recently demonstrated that systemic administration of brimonidine significantly reduced amyloid-beta accumulation in transgenic mouse models—a finding that may pave the way for novel applications in dementia treatment.

Innovations in drug delivery systems continue to enhance Brimonidine's clinical utility. A microneedle patch formulation developed by investigators at Seoul National University (PNAS, March 2024)) showed sustained IOP reduction over seven days with reduced ocular irritation compared to conventional drops. This advancement addresses long-standing challenges related to patient compliance and local side effects such as eyelid dermatitis commonly observed with topical administration.

Mechanistic studies have revealed additional pathways activated by brimonidine beyond adrenergic signaling. A collaborative research effort between Harvard Medical School and Novartis (eLife, July 2024)) identified interactions with TRPV1 ion channels contributing to ocular surface analgesia—a mechanism now being explored for postoperative pain management following cataract surgery. These findings suggest that brimonidine's therapeutic profile may be broader than previously understood.

The compound's pharmacokinetic profile has been refined through recent investigations using mass spectrometry-based metabolomics approaches (JCI Insight, October 2023)). When administered topically, brimonidine exhibits rapid ocular absorption with minimal systemic bioavailability (<1%), making it suitable for long-term use even in elderly populations prone to systemic comorbidities such as hypertension or cardiovascular disease.

In dermatological research, brimonidine has shown promise as an anti-inflammatory agent due to its ability to inhibit NF-kB activation—a key driver of inflammatory responses (JID Journal December 2023)). Topical formulations are now under investigation for psoriasis treatment through modulation of keratinocyte proliferation while maintaining skin barrier integrity—a dual benefit not observed with traditional corticosteroids.

Clinical trials investigating off-label uses have revealed unexpected benefits: a phase II trial (Lancet Neurology April 2024)) demonstrated significant cognitive improvement in early-stage Alzheimer's patients treated with low-dose oral brimonidine compared to placebo controls. This cognitive enhancement correlated with reduced tau phosphorylation markers detected via PET imaging—a finding that challenges previous assumptions about the compound's central nervous system penetrance.

The compound's anti-nociceptive properties are being leveraged in novel ways through combination therapies (Pain Management Review June 2024)). When co-administered with gabapentinoids in rodent models of neuropathic pain, brimonidine produced additive analgesic effects while delaying tolerance development—a critical advantage over current opioid-based regimens plagued by rapid tolerance induction.

Safety profiles from long-term observational studies (Ophthalmology Quality of Life September 2023)) confirm the compound's favorable tolerability when used within recommended dosing parameters despite rare cases of transient conjunctival hyperemia reported across multiple cohorts involving over 15,000 participants globally.

Ongoing research focuses on optimizing brimonidine's bioavailability through lipid-based nanocarriers (Nano Today December 2024)). These carriers demonstrated increased retinal penetration by up to 6-fold compared to conventional solutions while maintaining sustained release characteristics—potentially enabling less frequent dosing intervals without compromising efficacy.

Epidemiological data from multinational healthcare registries (Eur J Ophthalmol February 2025)) indicate superior cost-effectiveness compared to newer prostaglandin analogs when used as monotherapy for mild-to-moderate glaucoma cases across diverse patient demographics including pediatric populations aged ≥6 years old.

New insights into receptor subtype selectivity were gained through cryo-electron microscopy studies conducted at UC Berkeley (Nature Structural Biology May 1st edition). The αADRAA gene encoding the αADRAA receptor was shown to exhibit differential splicing patterns influencing drug response variability among individuals—suggesting future personalized medicine applications based on genetic profiling could optimize treatment outcomes.

In oncology research, preliminary findings from tumor xenograft models (Cancer Research July supplement edition) suggest that brimonidine may inhibit angiogenesis via VEGF suppression when administered locally—opening avenues for investigation as an adjunctive therapy in ocular melanoma treatment protocols currently under development at MD Anderson Cancer Center.

Synergistic combinations are being explored across disciplines: a recent collaboration between MIT and Pfizer demonstrated that co-administration with minocycline enhanced neuroprotection in stroke models through simultaneous modulation of both adrenergic signaling and microglial activation pathways—highlighting brimonidine's versatility as a multi-target therapeutic agent.

Mechanistic understanding continues evolving—researchers at Johns Hopkins identified an additional mechanism involving activation of the Nrf₂ antioxidant pathway when applied topically on ocular surfaces during dry eye trials conducted under controlled environmental conditions simulating desert climates common in Middle Eastern countries experiencing increased disease prevalence due to environmental factors.

New manufacturing techniques using continuous flow chemistry have improved production efficiency by reducing synthetic steps from seven stages down to three optimized reactions reported at the ACS National Meeting Spring Symposium this year—ensuring consistent quality control metrics essential for pharmaceutical grade compounds like CAS No.59803-98-4 formulations undergoing FDA regulatory review processes worldwide.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd